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Compound of Interest

Compound Name: 3,4-Dimethylmethcathinone

Cat. No.: B1649914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3,4-Dimethylmethcathinone (3,4-DMMC) is a synthetic stimulant of the cathinone class,

structurally related to mephedrone (4-methylmethcathinone).[1][2] First identified in the

designer drug market in 2010, it emerged as an alternative to other illicit stimulants.[1] This

guide provides a comprehensive technical overview of 3,4-DMMC, encompassing its chemical

structure, physicochemical properties, pharmacological mechanisms, metabolic fate, and

toxicological profile. Detailed analytical methodologies for its identification and quantification

are also presented, alongside a representative synthetic protocol. This document is intended to

serve as a crucial resource for researchers and professionals in the fields of pharmacology,

toxicology, and forensic science.

Chemical Identity and Physicochemical Properties
3,4-DMMC is a chiral compound, existing as a racemic mixture of two enantiomers. It belongs

to the β-ketoamphetamine family, characterized by a phenethylamine core with a ketone group

at the beta position and a methylamino group.[2] The defining feature of 3,4-DMMC is the

presence of two methyl groups at the 3 and 4 positions of the phenyl ring.
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Property Value Source

IUPAC Name
(±)-1-(3,4-Dimethylphenyl)-2-

(methylamino)propan-1-one
[1]

Molecular Formula C₁₂H₁₇NO [1]

Molar Mass 191.274 g·mol⁻¹ [1]

CAS Number 1082110-00-6 [1]

Appearance Crystalline solid [3]

Purity (as hydrochloride) ≥98% [3]

Solubility (hydrochloride)
DMF: 10 mg/ml, DMSO: 20

mg/ml, Ethanol: 20 mg/ml
[4]

Synthesis of 3,4-Dimethylmethcathinone
The synthesis of 3,4-DMMC can be achieved through a multi-step process starting from 1,2-

dimethyl-4-bromobenzene. The following protocol is a representative method for its preparation

for research and analytical purposes.

Experimental Protocol: Synthesis of 3,4-DMMC
Hydrochloride
Step 1: Grignard Reaction to form 1-(3,4-Dimethylphenyl)propan-1-one

In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and

nitrogen inlet, magnesium turnings are reacted with 1,2-dimethyl-4-bromobenzene in

anhydrous diethyl ether to form the corresponding Grignard reagent.

Propionitrile is then added dropwise to the Grignard reagent at a controlled temperature.

The reaction mixture is subsequently hydrolyzed with an aqueous solution of a weak acid to

yield 1-(3,4-dimethylphenyl)propan-1-one.

Step 2: α-Bromination
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The resulting ketone is dissolved in a suitable solvent, such as glacial acetic acid.

A solution of bromine in the same solvent is added dropwise with stirring.

The reaction is monitored until completion, and the solvent is removed under reduced

pressure to yield 2-bromo-1-(3,4-dimethylphenyl)propan-1-one.

Step 3: Amination

The α-bromoketone is dissolved in an appropriate solvent, and an excess of methylamine is

added.

The reaction is stirred at room temperature until the starting material is consumed.

The reaction mixture is then worked up to isolate the free base of 3,4-DMMC.

Step 4: Salt Formation

The purified 3,4-DMMC free base is dissolved in a suitable solvent, such as diethyl ether.

A solution of hydrochloric acid in the same solvent is added dropwise with stirring to

precipitate 3,4-DMMC hydrochloride.

The resulting solid is collected by filtration, washed with cold solvent, and dried under

vacuum.
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Starting Material

Step 1: Grignard Reaction

Step 2: α-Bromination

Step 3: Amination

Step 4: Salt Formation

1,2-Dimethyl-4-bromobenzene

Formation of Grignard Reagent

1.

1-(3,4-Dimethylphenyl)propan-1-oneyields

Mg, Diethyl Ether

Bromination

2.

Propionitrile

2-Bromo-1-(3,4-dimethylphenyl)
propan-1-one

yields
Br₂, Acetic Acid

Reaction with Methylamine

3.

3,4-DMMC (free base)

yields
Methylamine

Protonation

4.

3,4-DMMC Hydrochloride
yields

HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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